molecular formula C12H12ClF3N2O B8556536 1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-3-(dimethylamino)-2-buten-1-one

1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-3-(dimethylamino)-2-buten-1-one

Cat. No.: B8556536
M. Wt: 292.68 g/mol
InChI Key: XVSQFSJVWJMNRF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-Chloro-5-(trifluoromethyl)pyridin-2-yl)-3-(dimethylamino)-2-buten-1-one is a useful research compound. Its molecular formula is C12H12ClF3N2O and its molecular weight is 292.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H12ClF3N2O

Molecular Weight

292.68 g/mol

IUPAC Name

1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-3-(dimethylamino)but-2-en-1-one

InChI

InChI=1S/C12H12ClF3N2O/c1-7(18(2)3)4-10(19)11-9(13)5-8(6-17-11)12(14,15)16/h4-6H,1-3H3

InChI Key

XVSQFSJVWJMNRF-UHFFFAOYSA-N

Canonical SMILES

CC(=CC(=O)C1=C(C=C(C=N1)C(F)(F)F)Cl)N(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.0 g of 2-acetyl-3-chloro-5-(trifluoromethyl)pyridine and 715 mg of N,N-dimethylacetamide dimethyl acetal were reacted in 6 mL of toluene at 100° C. for 14 hours. The reaction liquid was concentrated under reduced pressure, and the obtained residue was purified by silica gel column chromatography (eluent: ethyl acetate) to obtain 869 mg of 1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-3-(dimethylamino)-2-buten-1-one (after-mentioned intermediate No. IV-1).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
715 mg
Type
reactant
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One

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